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Compound of Interest

Compound Name: Chloroborane

Cat. No.: B076620 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis of monochloroborane dimethyl

sulfide complex (ClBH₂•SMe₂), a valuable reagent in organic synthesis. The document details

the prevalent synthetic methodology, physical and chemical properties, and safety

considerations.

Introduction
Monochloroborane dimethyl sulfide is a stabilized form of the highly reactive

monochloroborane. The complexation with dimethyl sulfide moderates the reactivity of the

boron center, making it a safer and more manageable reagent for various chemical

transformations, including hydroboration and reduction reactions.[1] Its utility in the synthesis of

fine chemicals and pharmaceutical intermediates underscores the importance of a reliable and

well-characterized synthetic protocol.

Synthesis Methodology
The most common and efficient method for the synthesis of monochloroborane dimethyl

sulfide complex involves the reaction of borane-dimethyl sulfide complex (BH₃•SMe₂) with a

chlorine source. A widely adopted procedure utilizes tetrachloromethane (CCl₄) as the chlorine

donor.

Reaction Principle
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The synthesis proceeds via the chlorination of the borane-dimethyl sulfide adduct. An

equimolar mixture of borane-dimethyl sulfide and tetrachloromethane is refluxed, resulting in

the formation of monochloroborane dimethyl sulfide and chloroform (CHCl₃) as a byproduct.

The reaction is reported to proceed in essentially quantitative yield.[1][2]

Reaction:

BH₃•SMe₂ + CCl₄ → ClBH₂•SMe₂ + CHCl₃

Experimental Protocol
This protocol is based on established laboratory procedures and should be performed by

qualified personnel in a well-ventilated fume hood, given the hazardous nature of the reagents.

Materials and Equipment:

Borane-dimethyl sulfide complex (BH₃•SMe₂)

Tetrachloromethane (CCl₄), anhydrous

Two-necked round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Inert gas supply (Nitrogen or Argon) with a bubbler

Schlenk line or similar apparatus for handling air-sensitive reagents

Procedure:

Apparatus Setup: Assemble a dry two-necked round-bottom flask equipped with a magnetic

stir bar and a reflux condenser. The top of the condenser should be connected to an inert

gas line with a bubbler to maintain a positive pressure of nitrogen or argon and prevent the

ingress of atmospheric moisture.
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Reagent Addition: Under a counterflow of inert gas, charge the flask with an equimolar

amount of anhydrous tetrachloromethane. Subsequently, add the borane-dimethyl sulfide

complex dropwise to the stirred tetrachloromethane at room temperature.

Reaction: Heat the reaction mixture to a gentle reflux. The exact temperature will be the

boiling point of the solvent mixture. Maintain the reflux for an extended period, typically

around 20 hours, to ensure the reaction goes to completion.

Work-up and Purification: As the reaction proceeds in a nearly quantitative manner, the

product can often be used directly in subsequent steps without extensive purification. If

necessary, chloroform and any unreacted starting materials can be removed under reduced

pressure. Fractional distillation under reduced pressure can be employed for further

purification, although this is often not required for many applications.

Data Presentation
Physical and Chemical Properties

Property Value Reference(s)

Chemical Formula C₂H₉BClS [1]

Molecular Weight 111.41 g/mol [1]

Appearance Colorless to pale yellow liquid [1][3]

Density 1.059 g/mL at 25 °C

Flash Point 24 °C (75.2 °F) [3]

Stability

Stable under an inert

atmosphere at 0-5 °C.

Moisture-sensitive.

[3]

Safety Information
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Hazard Statement GHS Classification
Precautionary
Measures

Reference(s)

Flammability
Flammable liquid

(Category 3)

Keep away from heat,

sparks, open flames,

and hot surfaces.

Corrosivity

Causes severe skin

burns and eye

damage (Category

1B)

Wear protective

gloves, clothing, eye,

and face protection.

Reactivity with Water

Reacts with water to

release flammable

gases.

Handle and store

under inert, dry

conditions.

[4]

Visualization
Synthesis Workflow
The following diagram illustrates the logical flow of the synthesis process.
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Synthesis of Monochloroborane Dimethyl Sulfide

Borane-dimethyl sulfide
(BH3•SMe2)

+
Tetrachloromethane (CCl4)

Reflux (20h)
under Inert Atmosphere

Monochloroborane Dimethyl Sulfide
(ClBH2•SMe2)

+
Chloroform (CHCl3)

Work-up (optional)
(Removal of volatiles)

Purified ClBH2•SMe2
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Reactant to Product Transformation

Reactants

BH3•SMe2

ClBH2•SMe2

 B-H bond chlorination

CCl4

 Chlorine source

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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